Cas no 16115-68-7 (H-Asp(Oet)-OEt.HCl)

• Product Name: H-Asp(Oet)-OEt.HCl
• CAS No: 16115-68-7
• MF: C₈H₁₆ClNO₄
• MW: 225.669941902161
• MDL: MFCD00038910
• CID: 198714
• Update Time: 2025-04-19

H-Asp(Oet)-OEt.HCl Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid diethyl ester hydrochloride
• Diethyl L-Aspartate Hydrochloride
• H-ASP(OET)-OET HCL
• Diethyl aspartate hydrochloride
• H-Asp(Oet)-Oet.HCl
• H-Asp(OEt)-OEt·HClL-Aspartic acid diethyl ester hydrochloride
• H-Asp(OEt)-OEt•HCl
• L-ASPARTIC ACID DIETHYL ESTER
• L-Aspartic acid,1,4-diethyl ester, hydrochloride (1:1)
• H-Asp(OEt)-OEt hydrochloride
• H-Asp(OEt)-OEt·HCl
• H-Asp(Oet)-OEt.HCl

• MDL： MFCD00038910
• Inchi： 1S/C8H15NO4.ClH/c1-3-12-7(10)5-6(9)8(11)13-4-2;/h6H,3-5,9H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： AJOXZAAREAYBQR-RGMNGODLSA-N
• SMILES： Cl.O(CC)C([C@H](CC(=O)OCC)N)=O

Computed Properties

• Exact Mass: 225.07700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 105.0 to 109.0 deg-C
• PSA: 78.62000
• LogP: 1.33230
• Solubility: Not determined

H-Asp(Oet)-OEt.HCl Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD32153)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters